Cas no 2580186-51-0 (1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 2580186-51-0
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5659247
• PubChem ID: 165889283
• Update Time: 2025-10-25

1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731657
• 2580186-51-0
• 1-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C18H20N2O4/c1-12-8-16(17(21)22)13(2)20(12)15-9-19(10-15)18(23)24-11-14-6-4-3-5-7-14/h3-8,15H,9-11H2,1-2H3,(H,21,22)
• InChI Key： SLKFOUPYMDADMS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C1)N1C(C)=CC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic Acid (CAS No. 2580186-51-0)

1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, identified by its CAS number 2580186-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both benzyloxy and dimethyl substituents in its molecular framework imparts distinct chemical properties that are leveraged in various synthetic applications and biological studies.

The benzyloxy group is a key feature of this compound, contributing to its stability and reactivity in synthetic pathways. This moiety is often employed in the protection of carboxylic acid functionalities, a common practice in peptide synthesis and drug formulation. The dimethyl substitution on the pyrrole ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Such structural attributes make this compound an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The azetidine ring present in 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid offers a scaffold that can be modified to interact with specific enzymes or receptors. For instance, azetidine derivatives have shown potential in inhibiting proteases and kinases, which are often overexpressed in diseases such as cancer and inflammation. The benzyloxy carbonyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for targeted drug delivery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrrole moiety, particularly when combined with other functional groups like dimethyl, can enhance binding affinity and selectivity. Studies have demonstrated that pyrrole-based compounds can modulate enzyme activity and signal transduction pathways, offering potential therapeutic benefits. The synthesis of 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The dimethyl groups on the pyrrole ring not only influence the compound's lipophilicity but also contribute to its overall stability under various conditions. This makes it a suitable candidate for further derivatization without significant degradation. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, including those with potential applications in anti-inflammatory and anti-viral therapies. The versatility of its structural framework allows for diverse modifications, enabling the creation of libraries of compounds for high-throughput screening.

In the context of drug discovery, the ability to modify both the benzyloxy and dimethyl portions of the molecule provides chemists with a high degree of flexibility. This is particularly important when designing molecules that must interact with biological targets while avoiding off-target effects. The azetidine ring itself is known for its ability to mimic natural amino acid structures, which can be exploited to develop peptidomimetics with improved pharmacokinetic properties. The combination of these features makes 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid a valuable asset in pharmaceutical research.

Current research efforts are focused on optimizing synthetic routes to produce this compound in scalable quantities. Advances in catalytic methods and green chemistry principles have enabled more efficient and environmentally friendly synthesis processes. These improvements are crucial for reducing costs and minimizing waste, making it feasible to conduct large-scale studies and clinical trials. Additionally, computational methods such as molecular modeling are being employed to predict how modifications to the benzyloxy, dimethyl, and azetidine components will affect the compound's biological activity.

The potential applications of 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as a building block in materials science and agrochemicals. For example, derivatives of this compound could be developed into novel polymers or pesticides with enhanced efficacy and reduced environmental impact. The versatility of its chemical properties ensures that it will remain a topic of interest for researchers across multiple disciplines.

In conclusion, 1-{1-(benzyloxy)carbonylazetidin-3-yl}-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 2580186-51-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The presence of benzyloxy, dimethyl, and azetidine moieties provides a rich framework for further exploration and innovation. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of next-generation drugs and materials.